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Compound of Interest

Compound Name: PAR-2 (1-6) (human)

Cat. No.: B1354043

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of peptides such as PAR-2 (1-6) (human) is paramount for both personal safety and
experimental integrity. While PAR-2 (1-6) amide (human) trifluoroacetate salt is not classified as
a hazardous substance under Regulation (EC) No 1272/2008, adherence to standard
laboratory safety protocols is essential to minimize any potential risks.[1]

Personal Protective Equipment (PPE)

When handling PAR-2 (1-6), the use of appropriate personal protective equipment is the first
line of defense against potential exposure. The following PPE is recommended:

Lab Coat: A standard lab coat should be worn to protect street clothes from contamination.

e Gloves: Nitrile gloves are recommended to prevent skin contact.[2] It is crucial to inspect
gloves for any signs of damage before use and to practice proper removal techniques to
avoid contaminating the skin.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect the
eyes from any potential splashes or aerosols.[3][4]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[1][3] However, in cases of insufficient ventilation, or when handling
the lyophilized powder which can be volatile, a suitable respiratory protective device should
be used.[1][5]
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Handling and Storage Procedures

Proper handling and storage are critical for maintaining the integrity of the peptide and ensuring
a safe laboratory environment.

o Ventilation: Always handle peptides in a well-ventilated area.[5][6]

e Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3][4][6] Wash hands thoroughly
after handling the peptide, even if gloves were worn.[1][3]

e Storage:

o Lyophilized Peptide: For long-term storage, keep the lyophilized peptide at -20°C or colder.
[2][5] For short-term storage, it can be kept at 4°C.[5]

o Reconstituted Peptide: Once reconstituted, it is recommended to aliquot the peptide
solution to avoid repeated freeze-thaw cycles.[2][5] These aliquots can be stored at -20°C
for several months or at -80°C for up to a year.[5] For short-term use, the solution can be
kept at 4°C for 1-2 weeks.[5]

First Aid and Spill Response

In the event of exposure or a spill, immediate and appropriate action is necessary.

After Inhalation: Move the individual to fresh air. If they experience any complaints, consult a
doctor.[1]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water and
rinse thoroughly.[1]

o After Eye Contact: Rinse the opened eye for several minutes under running water.[1]
» After Swallowing: If symptoms persist, seek medical advice.[1]

o Spill Response: In case of a spill, contain the material promptly using absorbent materials.[2]
The area should then be disinfected.[2] Dispose of the waste in accordance with local
regulations.[2]
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BENCHE

Disposal Plan

All waste materials should be handled and disposed of according to institutional and local
regulations for chemical and biological waste.[2] Contaminated sharps, such as needles or
broken glass, must be disposed of in puncture-resistant containers.[2]

Juantitative Saf E

Parameter

Value/Information

Source

CAS Number

190383-13-2

[1]

Classification (EC No

Void (Not Classified as

[1]

1272/2008) Hazardous)
Signal Word Void [1]
Hazard Statements Void [1]

Primary Irritant Effect (Skin)

No irritant effect

[1]

Primary Irritant Effect (Eye)

No irritating effect

[1]

Sensitization

No sensitizing effects known

[1]

Long-term Storage
(Lyophilized)

<-20°C

[2](5]

Short-term Storage (In

Solution)

4°C for 1-2 weeks

[5]

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of PAR-2 (1-6).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1354043#personal-protective-equipment-for-
handling-par-2-1-6-human]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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